Cas no 149-31-5 (2-methylpentane-1,3-diol)

• Product Name: 2-methylpentane-1,3-diol
• CAS No: 149-31-5
• MF: C₆H₁₄O₂
• MW: 118.174162387848
• MDL: MFCD01740992
• CID: 148742
• PubChem ID: 61099
• Update Time: 2025-04-19

2-methylpentane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 1,3-Pentanediol,2-methyl-
• 2-Methyl-1,3-pentanediol
• NSC 1251
• 2-METHYLPENTANE-1,3-DIOL
• 1,3-Pentanediol, 2-methyl-
• AKOS006279043
• 1,3-Butanediol, 2,4-dimethyl-
• EN300-298644
• 2,4-Dimethylbutanediol-1,3
• DTXSID6044149
• 149-31-5
• 2,4-Dimethyl-1,3-butanediol
• NSC1251
• UNII-4R3VO25NGR
• 4R3VO25NGR
• NIOSH/EK1710000
• EK17100000
• SPXWGAHNKXLXAP-UHFFFAOYSA-N
• NS00006069
• SCHEMBL186534
• AI3-00937
• 2,4-Dimethylbutanediol-1,3 [German]
• NSC-1251
• DB-240262
• G51997
• 2-methylpentane-1,3-diol

• MDL： MFCD01740992
• Inchi： 1S/C6H14O2/c1-3-6(8)5(2)4-7/h5-8H,3-4H2,1-2H3
• InChI Key： SPXWGAHNKXLXAP-UHFFFAOYSA-N
• SMILES： OC(CC)C(C)CO

Computed Properties

• Exact Mass: 118.09942
• Monoisotopic Mass: 118.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 54.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.6

Experimental Properties

• Density: 0.9737 g/cm3 (22 ºC)
• Melting Point: -30°C
• Boiling Point: 214-215 ºC (700 Torr)
• Flash Point: 108.5±7.2 ºC,
• Refractive Index: 1.4486 (22 ºC)
• Solubility: Dissolution (50 g/l) (25 º C),
• PSA: 40.46
• LogP: 0.38570
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-methylpentane-1,3-diol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)